Cas no 94086-48-3 (Hexanoic acid,dimethyl-, zirconium(4+) salt (9CI))
94086-48-3 structure
Product Name:Hexanoic acid,dimethyl-, zirconium(4+) salt (9CI)
CAS No:94086-48-3
MF:C32H60O8Zr
MW:664.038010597229
CID:808180
PubChem ID:44145542
Update Time:2025-04-19
Hexanoic acid,dimethyl-, zirconium(4+) salt (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Hexanoic acid,dimethyl-, zirconium(4+) salt (9CI)
- zirconium tetra(dimethylhexanoate)
- Dimethylhexanoic acid,zirconium salt
- 94086-48-3
- EINECS 301-836-1
- Dimethylhexanoic acid, zirconium salt
- DTXSID60916577
- Zirconium(4+) tetrakis(2,2-dimethylhexanoate)
- 93983-70-1
- EINECS 301-324-8
-
- Inchi: 1S/4C8H16O2.Zr/c4*1-4-5-6-8(2,3)7(9)10;/h4*4-6H2,1-3H3,(H,9,10);/q;;;;+4/p-4
- InChI Key: NZLIUBMNCNJISK-UHFFFAOYSA-J
- SMILES: [Zr+4].[O-]C(C(C)(C)CCCC)=O.[O-]C(C(C)(C)CCCC)=O.[O-]C(C(C)(C)CCCC)=O.[O-]C(C(C)(C)CCCC)=O
Computed Properties
- Exact Mass: 662.333518g/mol
- Monoisotopic Mass: 662.333518g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 41
- Rotatable Bond Count: 12
- Complexity: 111
- Covalently-Bonded Unit Count: 5
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 161Ų
Hexanoic acid,dimethyl-, zirconium(4+) salt (9CI) Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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